Cas no 1361561-10-5 (3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361561-10-5
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4965949
• Update Time: 2025-05-24

3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-7-2-1-5(8(14)9(7)15)11-10(19)6(3-4-20-11)12(16,17)18/h1-4H
• InChI Key： FUFJLEISVACXBS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CN=C1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 450.84061 g/mol
• Monoisotopic Mass: 450.84061 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 452.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine

Professional Introduction to 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361561-10-5)

3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine, with the CAS number 1361561-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their versatile applications in the synthesis of bioactive molecules. The unique structural features of this compound, particularly the presence of an iodo substituent and a trifluoromethyl group, make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>trichlorophenyl moiety in the molecular structure contributes to the electron-withdrawing properties of the compound, which can influence its reactivity and binding affinity towards biological targets. This characteristic is particularly useful in drug design, where modulating electronic distributions can enhance the efficacy and selectivity of potential drug candidates. The combination of these functional groups provides a rich framework for further chemical modifications, enabling researchers to explore diverse chemical spaces for drug discovery.

In recent years, there has been a growing interest in halogenated pyridines due to their role as key building blocks in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated that compounds containing iodyl or trifluoromethyl groups exhibit enhanced metabolic stability and improved pharmacokinetic profiles. These properties are crucial for developing drugs that can maintain their integrity in biological systems and achieve sustained therapeutic effects.

The< strong>CAS number 1361561-10-5 is a unique identifier for this compound, ensuring precise identification and differentiation from other chemical entities. This level of specificity is essential in academic research, industrial applications, and regulatory compliance. The compound's molecular formula and structural details are well-documented in chemical databases, facilitating its use in various synthetic protocols and experimental designs.

One of the most compelling aspects of 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By targeting kinases with selective inhibitors, researchers aim to develop treatments that can modulate these pathways effectively. The presence of both< strong>iodyl and< strong>trifluoromethyl groups suggests that this compound may serve as a versatile scaffold for designing such inhibitors.

The< strong>trichlorophenyl group not only contributes to the electronic properties of the molecule but also provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or heteroaryl groups into complex molecular frameworks. The iodo substituent further enhances the reactivity of the compound towards palladium-catalyzed transformations, making it an attractive precursor for constructing more intricate structures.

In addition to its applications in kinase inhibition research, 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine has shown promise in other therapeutic areas. For example, recent studies have explored its potential as a precursor for developing antiviral agents. The structural motifs present in this compound can be modified to target viral proteases or polymerases, which are essential for viral replication. By leveraging its halogenated pyridine core, researchers can design molecules that disrupt viral life cycles without affecting host cells.

The synthesis of 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the< strong>iodyl and< strong>trichlorophenyl substituents, followed by functional group interconversions to achieve the desired pyridine core structure. The use of< strong>CAS number 1361561-10-5-verified reagents ensures consistency and reproducibility across different synthetic routes.

The compound's physicochemical properties are also worth noting. Its high lipophilicity makes it suitable for oral administration routes if developed into a drug candidate. Additionally, its stability under various storage conditions enhances its practicality for both laboratory research and industrial-scale production. These attributes contribute to its appeal as an intermediate in pharmaceutical manufacturing processes.

Efforts to optimize synthetic methodologies for 3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine have led to significant advancements in green chemistry principles. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and reduce environmental impact. For instance, catalytic methods that employ recyclable catalysts or solvent-free reactions have been explored to enhance efficiency while maintaining high yields.

The growing body of literature on halogenated pyridines underscores their importance as pharmacophores in drug discovery programs. As computational chemistry techniques continue to evolve, virtual screening methods are being employed to identify novel derivatives of this compound with enhanced biological activity. These computational approaches complement traditional high-throughput screening assays by providing rapid access to promising candidates for further experimental validation.

In conclusion,< strong>3-Iodo-2-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361561-10-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability across multiple therapeutic areas. Its role as an intermediate in synthesizing kinase inhibitors and antiviral agents highlights its importance in modern drug development efforts while adhering strictly to professional scientific standards.